Cas no 72766-37-1 ( )

• Product Name: &nbsp
• CAS No: 72766-37-1
• MF: C₈H₇N₅O₄
• MW: 237.172280550003
• CID: 977506
• PubChem ID: 3442803
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-methyl-4,6-dinitro-1H-benzimidazol-5-amine
• (4,6-dinitro-1(3)H-benzoimidazol-5-yl)-methyl-amine
• 1H-Benzimidazol-5-amine, 4,6-dinitro-N-methyl-
• 4,6-Dinitro-N-methyl-1H-benzimidazol-5-amine
• 5-Methylamino-4,6-dinitrobenzimidazol
• AC1MPXLK
• AG-G-86723
• BRN 0926679
• CTK5D6779
• N-METHYL-4,6-DINITRO-1H-BENZOIMIDAZOL-5-AMINE
• NSC291086
• NSC 291086
• 72766-37-1
• DTXSID20223097
• NSC-291086
•  

• Inchi： 1S/C8H7N5O4/c1-9-7-5(12(14)15)2-4-6(11-3-10-4)8(7)13(16)17/h2-3,9H,1H3,(H,10,11)
• InChI Key： FETWFLSLQGIUBV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C(=CC2=C1N=CN2)[N+](=O)[O-])NC)=O

Computed Properties

• Exact Mass: 237.04991
• Monoisotopic Mass: 237.04980372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 132Ų

Experimental Properties

• PSA: 126.99